Cas no 16690-92-9 (L-Glutamic acid, disodiumsalt)

• Product Name: L-Glutamic acid, disodiumsalt
• CAS No: 16690-92-9
• MF: C₅H₇NNa₂O₄
• MW: 191.092923402786
• CID: 121820
• PubChem ID: 167560
• Update Time: 2025-04-18

L-Glutamic acid, disodiumsalt Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, sodiumsalt (1:2)
• disodium,(2S)-2-aminopentanedioate
• L-GLUTAMIC ACID SODIUM
• L-GLUTAMIC ACID, DISODIUM SALT
• Disodium cocoyl glutamate
• disodium glutamate
• Glu(2-)*2Na(1+)
• L-Na-glutamate
• Monosodium L-glutamate
• Sodium glutamate
• Sodium L-glutamate
• sodium L-glutaminate
• Einecs 240-733-5
• disodium L-glutamate
• Q27887092
• NS00085269
• PXEDJBXQKAGXNJ-QTNFYWBSSA-L
• MBK0CP8F5A
• EC 269-085-1
• GLUTAMIC ACID DISODIUM SALT
• CHEBI:91250
• glutamic acid sodium salt
• Glutamic acid, disodium salt, L-
• L-Glutamic acid sodium salt
• DTXSID00894749
• 16690-92-9
• DISODIUM GLUTAMATE, L-
• L(+)-GLUTAMIC ACID DISODIUM SALT
• DISODIUM S-GLUTAMATE
• Accent
• EINECS 269-085-1
• L-GLUTAMIC ACID, SODIUM SALT (1:2)
• disodium (2S)-2-aminopentanedioate
• H0US799L9M
• SCHEMBL18880
• disodium;(2S)-2-aminopentanedioate
• UNII-MBK0CP8F5A
• L-Glutamic acid disodium salt
• NS00086898
• 68187-30-4
• UNII-H0US799L9M
• L-Glutamic acid, disodiumsalt

• Inchi： 1S/C5H9NO4.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);;/q;2*+1/p-2/t3-;;/m0../s1
• InChI Key： PXEDJBXQKAGXNJ-QTNFYWBSSA-L
• SMILES： [Na+].[Na+].[O-]C([C@H](CCC(=O)[O-])N)=O

Computed Properties

• Exact Mass: 191.01700
• Monoisotopic Mass: 191.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.409g/cm3
• Melting Point: 450 °F (Decomposes) (NTP, 1992)
• Boiling Point: 225 deg C (decomposes)
• Flash Point: 155.7°C
• Refractive Index: 25 ° (C=10, 2mol/L HCl)
• PSA: 106.28000
• LogP: -2.70600

L-Glutamic acid, disodiumsalt Security Information

• Storage Condition：20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives